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Compound of Interest

Compound Name: PCS1055

Cat. No.: B10822318 Get Quote

Technical Support Center: PCS1055
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for storing and handling PCS1055. It

includes troubleshooting guides and frequently asked questions to address common issues

encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is PCS1055?

PCS1055 is a potent and selective competitive antagonist of the muscarinic M4 receptor.[1] It is

a valuable research tool for studying the physiological and pathological roles of M4 receptor

signaling. Its selectivity for the M4 receptor over other muscarinic subtypes makes it a more

precise tool than less selective antagonists.[1]

Q2: What are the primary research applications of PCS1055?

PCS1055 is primarily used in neuroscience research to investigate the functions of the

muscarinic M4 receptor. Key applications include:

Elucidating the role of M4 receptors in various signaling pathways.

Studying the effects of M4 receptor antagonism on neurotransmitter release and neuronal

excitability.
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Investigating the therapeutic potential of M4 receptor modulation in neurological and

psychiatric disorders.

Q3: What are the general safety precautions for handling PCS1055?

As a potent neurochemical, PCS1055 should be handled with care by trained personnel in a

laboratory setting. General safety practices include:

Consulting the Safety Data Sheet (SDS) for specific handling and emergency procedures.

Wearing appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handling the compound in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of any dust or aerosols.[2]

Avoiding direct contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water and seek medical advice.

Implementing engineering controls such as isolators for handling larger quantities to

minimize exposure.[3]

Storage and Handling
Q4: How should solid PCS1055 be stored?

Solid PCS1055 should be stored under the following conditions:

Temperature: 2-8°C.

Atmosphere: In a tightly sealed container, away from moisture.

Q5: How should stock solutions of PCS1055 be prepared and stored?

For experimental use, stock solutions of PCS1055 are typically prepared in a suitable solvent

like DMSO.

Solubility:
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DMSO: Soluble up to 100 mg/mL (205.98 mM), may require sonication.

Storage of Stock Solutions:

-20°C for short-term storage (up to 1 month).

-80°C for long-term storage (up to 6 months).

Freeze-Thaw Cycles: It is recommended to aliquot the stock solution into single-use volumes

to avoid repeated freeze-thaw cycles, which can degrade the compound.

Storage Condition Solid Form
Stock Solution
(Short-term)

Stock Solution
(Long-term)

Temperature 2-8°C -20°C -80°C

Container Tightly sealed Tightly sealed vials Tightly sealed vials

Precautions Away from moisture
Aliquot to avoid

freeze-thaw

Aliquot to avoid

freeze-thaw

Q6: How should PCS1055 waste be disposed of?

Dispose of PCS1055 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.[4] Consult your institution's environmental health and

safety office for specific guidelines. Do not dispose of down the drain or in regular trash.

Experimental Protocols & Troubleshooting
Radioligand Binding Assay
This protocol is a general guideline for a competitive radioligand binding assay to determine the

affinity of a test compound for the M4 receptor, using PCS1055 as a reference antagonist.

Experimental Workflow: Radioligand Binding Assay
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Prepare Membranes
(Expressing M4 Receptor)

Set up Assay Plate:
- Total Binding

- Non-Specific Binding
- Competition

Prepare Radioligand
(e.g., [3H]-NMS)

Prepare Competitor
(PCS1055 or Test Compound)

Incubate to Reach Equilibrium

Separate Bound and Free Ligand
(Rapid Filtration)

Quantify Bound Radioligand
(Scintillation Counting)

Data Analysis
(Calculate Ki)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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